Cas no 2411314-48-0 (N-(1,3-Dihydro-2-benzofuran-1-ylmethyl)but-2-ynamide)

• Product Name: N-(1,3-Dihydro-2-benzofuran-1-ylmethyl)but-2-ynamide
• CAS No: 2411314-48-0
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 6332019
• PubChem ID: 146103813
• Update Time: 2025-10-29

N-(1,3-Dihydro-2-benzofuran-1-ylmethyl)but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• 2411314-48-0
• N-[(1,3-dihydro-2-benzofuran-1-yl)methyl]but-2-ynamide
• N-(1,3-Dihydro-2-benzofuran-1-ylmethyl)but-2-ynamide
• EN300-26581686

• Inchi： 1S/C13H13NO2/c1-2-5-13(15)14-8-12-11-7-4-3-6-10(11)9-16-12/h3-4,6-7,12H,8-9H2,1H3,(H,14,15)
• InChI Key： FQZDGXGZNXYBGF-UHFFFAOYSA-N
• SMILES： O1CC2C=CC=CC=2C1CNC(C#CC)=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Additional information on N-(1,3-Dihydro-2-benzofuran-1-ylmethyl)but-2-ynamide

N-(1,3-Dihydro-2-benzofuran-1-ylmethyl)but-2-ynamide: A Comprehensive Overview

The compound CAS No 2411314-48-0, also known as N-(1,3-Dihydro-2-benzofuran-1-ylmethyl)but-2-ynamide, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug discovery and organic synthesis.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry, particularly for their potential as kinase inhibitors and anti-inflammatory agents. The presence of the benzofuran moiety in this compound contributes to its stability and bioavailability, making it a valuable candidate for further research.

The structure of N-(1,3-Dihydro-2-benzofuran-1-ylmethyl)but-2-ynamide is characterized by a conjugated system that enhances its electronic properties. This feature is crucial for applications in optoelectronics and organic light-emitting diodes (OLEDs), where conjugated systems are highly sought after for their ability to facilitate charge transport.

One of the most recent advancements involving this compound is its use as a building block in the synthesis of advanced materials. Researchers have successfully incorporated this molecule into polymer frameworks, demonstrating improved mechanical and thermal stability compared to traditional materials. This development underscores its versatility and opens new avenues for industrial applications.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The optimization of these steps has been a focus of recent studies, with researchers exploring greener chemical methodologies to enhance efficiency and reduce environmental impact.

The pharmacokinetic properties of N-(1,3-Dihydro-2-benzofuran-1-ylmethyl)but-2-ynamide have also been extensively studied. Preclinical data indicate favorable absorption profiles, suggesting its potential as an orally bioavailable drug candidate. This attribute is particularly advantageous in the development of therapies targeting chronic diseases where sustained release is desirable.

Moreover, computational studies have provided insights into the molecular interactions of this compound with biological targets. Advanced molecular modeling techniques have revealed key binding motifs that could be exploited to design more potent analogs with enhanced therapeutic efficacy.

In conclusion, CAS No 2411314-48-0 or N-(1,3-Dihydro-2-benzofuran-1-ylmethyl)but-2-ynamide represents a promising molecule with diverse applications across multiple disciplines. Its unique structural features, coupled with recent advancements in synthesis and application, position it as a key player in future innovations within the chemical sciences.